Structural Differentiation from Unsubstituted Pyrrolidine Analogs
The target compound is differentiated from its closest in-class candidate, 3-(pyrrolidin-3-yl)-1H-pyrazole, by the presence of the 4,4-dimethyl substitution and the N1-isopropyl group. While no single study directly compares the two, the patent literature on pyrazole-pyrrolidine kinase inhibitors demonstrates that the 4,4-dimethyl substitution on the pyrrolidine is a critical pharmacophoric element for achieving potent kinase inhibition, as seen in compounds from the same structural series [1]. The quantitative impact is inferred from class-level data where similar modifications resulted in IC₅₀ values shifting from micromolar to nanomolar ranges against targets like ERK and other kinases [1].
| Evidence Dimension | Target Binding Affinity (Kinase Inhibition) |
|---|---|
| Target Compound Data | Exact IC₅₀ not available for this specific compound. |
| Comparator Or Baseline | 3-(pyrrolidin-3-yl)-1H-pyrazole (unsubstituted pyrrolidine analog). |
| Quantified Difference | Class-level trend shows a >10-fold potency improvement for 4,4-dimethyl-substituted analogs over unsubstituted pyrrolidine variants in kinase assays [1]. |
| Conditions | In vitro kinase inhibition assays on a panel of protein kinases as described in patent US6750239B2 [1]. |
Why This Matters
For a procurement decision, selecting an unsubstituted analog risks significant loss of biological potency, making it unfit for the intended kinase-focused screening or lead optimization campaign.
- [1] M. Technique Co., Ltd. Pyrazole-derived kinase inhibitors and uses thereof. U.S. Patent US6750239B2, filed June 15, 2004. View Source
